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Compound of Interest

Compound Name: 2-Acetamidopyridine

Cat. No.: B421653 Get Quote

Technical Guide: Physical Properties of 2-
Acetamidopyridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
Acetamidopyridine (N-(2-Pyridyl)acetamide), focusing on its melting point and solubility. This

document outlines key data and detailed experimental protocols relevant to laboratory work

and drug development processes.

Core Physical Properties of 2-Acetamidopyridine
2-Acetamidopyridine is a versatile chemical compound utilized in various research and

industrial applications, including pharmaceutical and agrochemical synthesis.[1] Its physical

characteristics are fundamental to its handling, purification, and application in chemical

synthesis.

Data Summary
The quantitative physical property data for 2-Acetamidopyridine is summarized in the table

below for ease of reference and comparison.
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Physical Property Value Unit Source

Melting Point 66 - 74 °C Chem-Impex[1]

80 - 83 °C ChemBK[2]

Water Solubility

(log10ws)
-1.62 mol/l Cheméo[3]

Solubility in Organic

Solvents
Soluble - ChemBK[2]

Note on Melting Point: The observed variance in melting point ranges may be attributed to

differences in the purity of the samples tested or the specific methodologies employed for

determination.

Note on Water Solubility: The Log10 of water solubility of -1.62 indicates a relatively low

solubility in water. The compound is noted to have poor solubility in water while being soluble in

organic solvents such as ethanol, chloroform, and ether.

Experimental Protocols
Detailed methodologies for the determination of the melting point and solubility of 2-
Acetamidopyridine are provided below. These protocols are based on standard laboratory

practices.

Melting Point Determination
The melting point of 2-Acetamidopyridine can be determined using the capillary method with

a melting point apparatus.

Apparatus and Materials:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

2-Acetamidopyridine sample, finely powdered
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Thermometer

Procedure:

Sample Preparation: A small amount of the powdered 2-Acetamidopyridine is introduced

into the open end of a capillary tube. The tube is then tapped gently to pack the sample into

the sealed end, aiming for a sample height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus, adjacent to the thermometer.

Heating: The sample is heated rapidly to a temperature approximately 15-20°C below the

expected melting point. The heating rate is then reduced to 1-2°C per minute to ensure

accurate measurement.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample has liquefied is

recorded as the end of the melting range.

Verification: The determination should be repeated at least once with a fresh sample to

ensure consistency of the results.

Solubility Determination (Shake-Flask Method)
The equilibrium solubility of 2-Acetamidopyridine in a given solvent can be determined using

the shake-flask method, which is a widely accepted technique.

Apparatus and Materials:

2-Acetamidopyridine sample

Selected solvent (e.g., water, ethanol, chloroform)

Thermostatic shaker or water bath

Vials with screw caps

Analytical balance
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Filtration device (e.g., syringe filters, 0.45 µm)

A validated analytical method for quantification (e.g., High-Performance Liquid

Chromatography with UV detection)

Procedure:

Sample Preparation: An excess amount of solid 2-Acetamidopyridine is added to a known

volume of the solvent in a vial. This ensures that a saturated solution is achieved.

Equilibration: The vials are sealed and placed in a thermostatic shaker set to a constant

temperature (e.g., 25°C or 37°C). The mixture is agitated for a sufficient period (e.g., 24-72

hours) to allow the system to reach equilibrium.

Sample Collection and Preparation:

After agitation, the vials are allowed to stand to permit the undissolved solid to settle.

A sample of the supernatant is carefully withdrawn.

The collected supernatant is immediately filtered through a 0.45 µm filter to remove any

undissolved solid particles.

Quantification:

The filtered supernatant is diluted with an appropriate solvent.

The concentration of 2-Acetamidopyridine in the diluted sample is determined using a

validated analytical method, such as HPLC-UV.

A calibration curve prepared with standards of known concentrations is used to quantify

the solubility.

Visualized Experimental Workflow
The following diagram illustrates the logical workflow for determining the physical properties of

2-Acetamidopyridine.
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Physical Property Determination Workflow

Melting Point Determination

Solubility Determination (Shake-Flask)

Start: Obtain 2-Acetamidopyridine Sample

Prepare Sample in Capillary Tube

Prepare Supersaturated Solution

Heat in Apparatus

Observe & Record Melting Range

Compile Data in Summary Table

Equilibrate with Agitation

Filter Supernatant

Quantify by HPLC

End: Technical Guide Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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